Cas no 30896-87-8 (Cyclobutanemethanol, 1-bromo-)

• Product Name: Cyclobutanemethanol, 1-bromo-
• CAS No: 30896-87-8
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 6057031
• PubChem ID: 12920385
• Update Time: 2025-05-21

Cyclobutanemethanol, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 1-bromo-
• 1-bromo-1-(hydroxymethyl)cyclobutane
• EN300-6756996
• 30896-87-8
• (1-bromocyclobutyl)methanol

• Inchi： 1S/C5H9BrO/c6-5(4-7)2-1-3-5/h7H,1-4H2
• InChI Key： LTQJDTFEKCSGAG-UHFFFAOYSA-N
• SMILES： C1(Br)(CO)CCC1

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.612±0.06 g/cm3(Predicted)
• Boiling Point: 81-83 °C(Press: 29 Torr)
• pka: 15.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

Additional information on Cyclobutanemethanol, 1-bromo-

Chemical Profile of Cyclobutanemethanol, 1-bromo- (CAS No. 30896-87-8)

Cyclobutanemethanol, 1-bromo-, identified by its Chemical Abstracts Service (CAS) number 30896-87-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This brominated cyclobutane derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both a cyclobutane ring and a bromo substituent at the 1-position provides unique reactivity that is exploited in multiple synthetic pathways.

The compound’s molecular structure, characterized by a four-membered saturated ring substituted with a hydroxymethyl group and a bromine atom, imparts distinct chemical properties. The cyclobutane ring itself is known for its rigidity, which can influence the conformational preferences of attached functional groups. This rigidity, combined with the electron-withdrawing effect of the bromine atom, makes Cyclobutanemethanol, 1-bromo- a useful precursor in constructing more complex heterocyclic systems. Such systems are of particular interest in medicinal chemistry due to their potential to interact with biological targets in unique ways.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of cyclobutane due to their structural novelty and potential therapeutic applications. For instance, studies have demonstrated that modifications at the 1-position of cyclobutane derivatives can significantly alter their binding affinity to biological receptors. The bromine atom in Cyclobutanemethanol, 1-bromo- serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the synthesis of larger and more intricate molecular architectures.

One of the most compelling applications of Cyclobutanemethanol, 1-bromo- lies in its utility as a building block for drug candidates targeting neurological disorders. Researchers have leveraged its structural motif to develop compounds that modulate neurotransmitter receptors. The rigid cyclobutane core can mimic natural ligands, thereby facilitating precise interactions with protein targets. Additionally, the hydroxymethyl group provides an opportunity for further derivatization into ethers or esters, expanding the chemical space available for drug design. Recent publications highlight its incorporation into scaffolds that exhibit inhibitory effects on enzymes implicated in neurodegenerative diseases.

The synthesis of Cyclobutanemethanol, 1-bromo- typically involves halogenation reactions on cyclobutene precursors or direct bromination of cyclobutanols using reagents such as N-bromosuccinimide (NBS). Advances in catalytic methods have enabled more efficient and selective bromination protocols, reducing side reactions and improving yields. These improvements are crucial for large-scale production and ensure that researchers have access to high-purity material for their studies.

The compound’s role extends beyond pharmaceuticals into materials science and agrochemical research. Its structural features make it a candidate for developing novel polymers with specific mechanical properties or for use as intermediates in crop protection agents. The ability to introduce diverse functional groups onto the cyclobutane ring allows for tailored properties that can be optimized for industrial applications.

Recent breakthroughs in computational chemistry have further enhanced the utility of Cyclobutanemethanol, 1-bromo- by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict how the compound might interact with biological targets before conducting expensive wet-lab experiments. Such simulations have been instrumental in identifying lead compounds for further optimization.

The growing body of literature on Cyclobutanemethanol, 1-bromo- underscores its importance as a synthetic intermediate and potential therapeutic agent. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain a cornerstone in both academic and industrial chemistry programs.